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Compound of Interest

Compound Name: Pivcephalexin

Cat. No.: B1210181

Introduction

Pivcephalexin is a pivaloyloxymethyl ester prodrug of the first-generation cephalosporin
antibiotic, cephalexin. It is administered orally and is subsequently hydrolyzed in the body to
release the active cephalexin molecule. Cephalexin exhibits broad-spectrum bactericidal
activity by inhibiting bacterial cell wall synthesis.[1][2] Accurate and reliable quantification of
Pivcephalexin, often by measuring the active cephalexin moiety, is crucial for pharmaceutical
quality control, formulation development, and stability studies. This application note describes a
robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC)
method for the determination of Pivcephalexin in pharmaceutical dosage forms.

Principle

The method utilizes RP-HPLC with UV detection to separate and quantify cephalexin. The
separation is achieved on a C18 stationary phase with a mobile phase consisting of a mixture
of an organic solvent (such as methanol or acetonitrile) and an aqueous buffer.[1][3][4] The
components of the sample are separated based on their differential partitioning between the
stationary and mobile phases. The separated cephalexin is then detected by a UV detector at a
specific wavelength, and the resulting peak area is proportional to its concentration.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of
cephalexin.
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Parameter Recommended Conditions

Agilent 1100 series or equivalent with UV
HPLC System
detector

Waters C18, 250 mm x 4.6 mm, 5 um[1] or
Phenomenex C18, 250 mm x 4.6 mm, 5pum[4]

Column

Methanol: 0.1M Sodium Acetate Buffer (75:25
Mobile Phase vIV)[1] or Water: Methanol: Acetonitrile (60:20:20
VvIVIV), pH 4[4]

Flow Rate 1.0 mL/min[1][4]
Injection Volume 10-20 pL[1][4]
Detection Wavelength 240 nm[1] or 254 nm[4]
Column Temperature Ambient[1] or 25 °C[4]
Run Time 10 minutes[1]

Method Validation Summary

The analytical method was validated according to the International Conference on
Harmonisation (ICH) guidelines.[1]

Validation Parameter Typical Results

Linearity (Range) 1-75 pg/mL[4] or 5-30 pg/mL[1]
Correlation Coefficient (r2) > 0.999[4]

Accuracy (% Recovery) 98.81 - 100.05%[4]

Precision (% RSD) < 2.0%[4]

Limit of Detection (LOD) 0.05 mg/L[4]

Limit of Quantification (LOQ) 0.165 mg/L[4]

Experimental Protocol
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1. Reagents and Materials

» Pivcephalexin or Cephalexin reference standard

e HPLC grade Methanol[1][3]

o HPLC grade Acetonitrile[4]

o HPLC grade Water[3]

e Sodium Acetate

o Glacial Acetic Acid

e 0.45 um or 0.2 um membrane filters for mobile phase and sample filtration[1][5]

» Volumetric flasks, pipettes, and other standard laboratory glassware

e HPLC vials

2. Equipment

o HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and
UV-Vis detector

e Analytical balance

e Sonicator

e pH meter

3. Preparation of Solutions

3.1. Mobile Phase Preparation (Example: Methanol: 0.1M Sodium Acetate Buffer (75:25 v/v))

Prepare 0.1M Sodium Acetate Buffer: Dissolve the appropriate amount of sodium acetate in
HPLC grade water to make a 0.1M solution. Adjust the pH to the desired value using glacial
acetic acid.
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e Mix the Mobile Phase: Mix 750 mL of HPLC grade methanol with 250 mL of the prepared
0.1M sodium acetate buffer.

 Filter and Degas: Filter the mobile phase through a 0.45 pum membrane filter and degas
using sonication or vacuum filtration.[1]

3.2. Standard Stock Solution Preparation (e.g., 1000 pg/mL)

Accurately weigh about 100 mg of the Cephalexin reference standard and transfer it to a 100
mL volumetric flask.

Dissolve the standard in the mobile phase.

Sonicate for 10-15 minutes to ensure complete dissolution.[3]

Make up the volume to 100 mL with the mobile phase to obtain a concentration of 1000
pg/mL.

3.3. Preparation of Calibration Standards

» Perform serial dilutions of the standard stock solution with the mobile phase to prepare a
series of calibration standards in the desired concentration range (e.g., 5, 10, 15, 20, 25, 30

Hg/mL).[1]
3.4. Sample Preparation (from Tablet Dosage Form)
» Weigh and finely powder a representative number of tablets.

o Accurately weigh a quantity of the powder equivalent to a specific amount of Pivcephalexin
and transfer it to a volumetric flask.[1]

e Add a suitable volume of mobile phase and sonicate for 15-20 minutes to ensure complete
extraction of the drug.

e Make up the volume with the mobile phase and mix well.

« Filter the solution through a 0.45 um syringe filter to remove any particulate matter.[1][6]
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Dilute the filtered solution with the mobile phase to obtain a final concentration within the
calibration range.

. Chromatographic Procedure

System Equilibration: Purge the HPLC system with the mobile phase and allow it to
equilibrate for at least 30 minutes at the specified flow rate until a stable baseline is
achieved.

Injection Sequence:
o Inject a blank (mobile phase) to ensure there are no interfering peaks.
o Inject the calibration standards in increasing order of concentration.

o Inject the prepared sample solutions. It is recommended to inject a standard periodically to
check for system drift.

Data Acquisition: Record the chromatograms and integrate the peak areas for cephalexin.
The retention time for cephalexin is typically around 4 minutes under the specified
conditions.[1]

. Quantification

Calibration Curve: Plot a graph of the peak area versus the concentration of the calibration
standards.

Linear Regression: Perform a linear regression analysis on the calibration data to obtain the
equation of the line (y = mx + ¢) and the correlation coefficient (r2).

Sample Concentration: Use the peak area of the cephalexin in the sample chromatogram
and the regression equation to calculate the concentration of cephalexin in the sample
solution.

Calculate the Amount of Pivcephalexin: Back-calculate the amount of Pivcephalexin in the
original dosage form, taking into account the dilutions made during sample preparation and
the molecular weight difference between Pivcephalexin and cephalexin.
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Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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